Cas no 6118-13-4 (3-Buten-2-ol, (S)-)

(S)-3-Buten-2-ol is a chiral unsaturated alcohol with the molecular formula C₄H₈O, featuring a hydroxyl group adjacent to a double bond in the (S)-configuration. This compound is valuable in synthetic organic chemistry as a versatile building block for asymmetric synthesis, particularly in the preparation of fine chemicals, pharmaceuticals, and agrochemicals. Its enantiomeric purity makes it suitable for stereoselective reactions, including nucleophilic additions and cyclizations. The presence of both hydroxyl and alkene functionalities allows for further derivatization, such as oxidation or polymerization. (S)-3-Buten-2-ol is typically handled under inert conditions due to its reactivity and sensitivity to air and moisture.
3-Buten-2-ol, (S)- structure
3-Buten-2-ol, (S)- structure
Product Name:3-Buten-2-ol, (S)-
CAS No:6118-13-4
MF:C4H8O
MW:72.1057214736938
MDL:MFCD01320812
CID:489487
PubChem ID:6999790
Update Time:2025-06-10

3-Buten-2-ol, (S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-ol, (S)-
    • DTXSID40426447
    • (S)-(-)-3-buten-2-ol
    • (s)-3-buten-2-ol
    • PS-18753
    • 6118-13-4
    • 3-Buten-2-ol, (2S)-
    • MKUWVMRNQOOSAT-BYPYZUCNSA-N
    • A832492
    • (s)-but-3-en-2-ol
    • E80033
    • (2S)-3-buten-2-ol
    • MFCD01320812
    • (2S)-but-3-en-2-ol
    • MDL： MFCD01320812
    • Inchi： 1S/C4H8O/c1-3-4(2)5/h3-5H,1H2,2H3/t4-/m0/s1
    • InChI Key： MKUWVMRNQOOSAT-BYPYZUCNSA-N
    • SMILES： O[C@H](C=C)C

Computed Properties

  • Exact Mass: 72.05754
  • Monoisotopic Mass: 72.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 32.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

3-Buten-2-ol, (S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM580846-1g
(S)-3-Buten-2-ol
 6118-13-4 95%+
1g
 $466 2023-02-02
eNovation Chemicals LLC
Y1097922-1G
(2S)-but-3-en-2-ol
 6118-13-4 97%
1g
 $480 2024-07-21
eNovation Chemicals LLC
Y1097922-100mg
(2S)-but-3-en-2-ol
 6118-13-4 97%
100mg
 $150 2024-07-21
eNovation Chemicals LLC
Y1097922-250mg
(2S)-but-3-en-2-ol
 6118-13-4 97%
250mg
 $200 2024-07-21
eNovation Chemicals LLC
Y1097922-500mg
(2S)-but-3-en-2-ol
 6118-13-4 97%
500mg
 $320 2024-07-21
eNovation Chemicals LLC
Y1097922-250mg
(2S)-but-3-en-2-ol
 6118-13-4 97%
250mg
 $200 2025-03-01
eNovation Chemicals LLC
Y1097922-100mg
(2S)-but-3-en-2-ol
 6118-13-4 97%
100mg
 $150 2025-03-01
eNovation Chemicals LLC
Y1097922-1g
(2S)-but-3-en-2-ol
 6118-13-4 97%
1g
 $480 2025-03-01
eNovation Chemicals LLC
Y1097922-500mg
(2S)-but-3-en-2-ol
 6118-13-4 97%
500mg
 $320 2025-03-01
1PlusChem
1P00392H-100mg
(S)-3-Buten-2-ol
 6118-13-4 95%
100mg
 $134.00 2024-04-22

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